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Compound of Interest

Compound Name: H-D-Phg-OH

Cat. No.: B555899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of D-alpha-Phenylglycine, an essential non-proteinogenic amino acid utilized in the synthesis of
various pharmaceuticals. The following sections detail its key thermochemical data, outline the
experimental protocols for their determination, and provide a visual representation of a key
experimental workflow.

Core Thermochemical Data

The thermochemical properties of D-alpha-Phenylglycine are crucial for understanding its
stability, reactivity, and behavior in various chemical processes, which is of significant
importance in drug development and manufacturing. While direct experimental data for the D-
enantiomer is limited, the properties of its L-enantiomer and the racemic DL-mixture provide
excellent estimates, as enantiomers possess identical scalar thermochemical properties.

Physical and Thermochemical Properties of
Phenylglycine Isomers
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D-alpha- L-alpha- DL-alpha-
Property . . .
Phenylglycine Phenylglycine Phenylglycine
Molecular Formula CsHoNO2 CsHoNO:2 CsHoNO:2
Molar Mass ( g/mol ) 151.16 151.16 151.16
Melting Point (°C) 302 (decomposes)[1] >300 290[2][3]
Density (g/cm3) 1.2 (at 20°C)[1]
Water Solubility
0.3[1]
(9/100mL)
Heat Capacity, Cp (J 177.3 (temperature
. 179.1[4] 177.7[4]
K1 mol?) at 298.15 K not specified)[4]
Standard Enthalpy of
Combustion, AHc® - - -4009.0
(kJ/mol)
Standard Enthalpy of
Formation, AHf° Data not available Data not available Data not available

(solid) (kJ/mol)

Note: The standard enthalpy of combustion for DL-phenylglycine is sourced from the NIST
Chemistry WebBook. The standard enthalpy of formation for solid amino acids is typically
determined from their enthalpy of combustion.[5][6]

Experimental Protocols

The determination of the thermochemical properties of amino acids like D-alpha-Phenylglycine
requires precise and standardized experimental methodologies. The following are detailed
protocols for key experimental techniques.

Bomb Calorimetry for Enthalpy of Combustion

The standard enthalpy of combustion is determined using a bomb calorimeter. This technique
measures the heat released when a substance is completely burned in a controlled volume of
oxygen.
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Methodology:

Sample Preparation: A precisely weighed pellet of crystalline D-alpha-Phenylglycine
(typically 0.5 - 1.0 g) is placed in a sample holder within the calorimeter's bomb.

Bomb Assembly: A fuse wire is connected to the ignition circuit and positioned to be in
contact with the sample.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30
atm.

Calorimeter Setup: The sealed bomb is submerged in a known volume of water in the
calorimeter's insulated container. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water surrounding the bomb is monitored and recorded
at regular intervals until it reaches a maximum and then begins to cool.

Calculation: The heat of combustion is calculated from the observed temperature rise, taking
into account the heat capacity of the calorimeter system (which is predetermined using a
standard substance like benzoic acid), and corrections for the heat of formation of nitric acid
and sulfuric acid (if applicable) from the nitrogen and sulfur content of the sample. The
standard enthalpy of combustion is then calculated from the heat of combustion at constant
volume.

Differential Scanning Calorimetry (DSC) for Heat
Capacity
Differential Scanning Calorimetry is a thermal analysis technique used to measure the heat

capacity of a substance by monitoring the difference in heat flow required to increase the
temperature of the sample and a reference.

Methodology:

o Sample Preparation: A small, accurately weighed amount of D-alpha-Phenylglycine (typically
5-15 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a
reference.
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 Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature range and a constant heating rate
(e.g., 10 K/min).

o Measurement: The DSC instrument heats both the sample and the reference pans at the
programmed rate. The differential heat flow to the sample required to maintain it at the same
temperature as the reference is measured as a function of temperature.

» Calibration: The heat flow and temperature are calibrated using standard materials with
known melting points and enthalpies of fusion (e.g., indium).

o Heat Capacity Calculation: The heat capacity of the sample is determined by comparing the
heat flow signal of the sample with that of a standard material with a known heat capacity
(e.g., sapphire) under the same experimental conditions, and with a baseline measurement
(empty pans). The heat capacity at a specific temperature is calculated using the following
equation:

Cp,sample = (DSCsample - DSCbaseline) / (DSCstandard - DSCbaseline) * Cp,standard *
(mstandard / msample)

where DSC is the heat flow signal and m is the mass.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for determining the standard enthalpy of
combustion of D-alpha-Phenylglycine using bomb calorimetry.
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Caption: Workflow for Bomb Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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